2-(3,4-Dichlorophenyl)-3,4-dihydro-6-(methylsulfinyl)-2h-pyrano[2,3-b]pyridine

• CAS No.: 102830-70-6
• Molecular Formula: C15H13Cl2NO2S
• Molecular Weight: 342.2 g/mol
• IUPAC Name: 2-(3,4-dichlorophenyl)-6-methylsulfinyl-3,4-dihydro-2H-pyrano[2,3-b]pyridine
• InChI: InChI=1S/C15H13Cl2NO2S/c1-21(19)11-6-10-3-5-14(20-15(10)18-8-11)9-2-4-12(16)13(17)7-9/h2,4,6-8,14H,3,5H2,1H3
• InChI Key: MYBDTGDPCIIJEQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)C1=CC2=C(N=C1)OC(CC2)C3=CC(=C(C=C3)Cl)Cl

Description

2-(3,4-Dichlorophenyl)-3,4-dihydro-6-(methylsulfinyl)-2h-pyrano[2,3-b]pyridine is a useful research compound. Its molecular formula is C15H13Cl2NO2S and its molecular weight is 342.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1.0 g of 2-(3,4-dichlorophenyl)-3,4-dihydro-6-(methylthio)-2H-pyrano[2,3-b]pyridine in 25 ml of methylene chloride at -25° C. there was added dropwise a solution of 0.55 g of 80-85% m-chloroperoxybenzoic acid in 20 ml of methylene chloride over 5-10 minutes while keeping the temperature between -20° and -30° C. A precipitate formed. The mixture was then allowed to warm to -5° C. over 2 hours and then extracted with aqueous saturated sodium bicarbonate solution, aqueous saturated sodium chloride solution, dried over sodium sulfate and concentrated under reduced pressure to leave a pale yellow solid. This was recrystallized from a mixture of ethyl acetate and hexane to give 2-(3,4-dichlorophenyl)-3,4-dihydro-6-(methylsulfinyl)-2H-pyrano[2,3-b]pyridine as a cream-colored solid melting at about 159°-162° C.